Cas no 490-82-4 (Oxo Thiamine)
Oxo Thiamine structure
Product Name:Oxo Thiamine
CAS No:490-82-4
MF:C12H16N4O2S
MW:280.346040725708
CID:329767
PubChem ID:120267
Update Time:2025-04-19
Oxo Thiamine Chemical and Physical Properties
Names and Identifiers
-
- 2(3H)-Thiazolone,3-[(4-amino-2-methyl-5-pyrimidinyl)methyl]-5-(2-hydroxyethyl)-4-methyl-
- Oxo Thiamine
- 3-[(4-amino-2-methylpyrimidin-5-yl)methyl]-5-(2-hydroxyethyl)-4-methyl-1,3-thiazol-2-one
- 2(3h)-thiazolone,3-[(4-amino-2-methyl-5-pyrimidinyl)methyl]-5-(2-hydroxyethyl)-4-methyl
- 3-((4-Amino-2-methyl-5-pyrimidinyl)methyl)-5-(2-hydroxyethyl)-4-methyl-(3H)-thiazolone
- 3-(4-Amino-2-methyl-pyrimidin-5-ylmethyl)-5-(2-hydroxy-aethyl)-4-methyl-3H-thiazol-2-on
- 3-(4-amino-2-methyl-pyrimidin-5-ylmethyl)-5-(2-hydroxy-ethyl)-4-methyl-3H-thiazol-2-one
- thiamine thiazolin-2-one
- Thiamine thiazolone
- Thiaminthiazolone
- Tiamintiazolo
- FT-0673401
- UNII-X88Z903YTF
- OXOTHIAMINE [EP IMPURITY]
- 3-[(4-AMINO-2-METHYLPYRIMIDIN-5-YL)METHYL]-5-(2-HYDROXYETHYL)-4-METHYLTHIAZOL-2(3H)-ONE
- Tiamintiazolone [Italian]
- (3H)-Thiazolone, 3-((4-amino-2-methyl-5-pyrimidinyl)methyl)-5-(2-hydroxyethyl)-4-methyl-
- DTXSID40197660
- CHEMBL256803
- Thiamin Thiazolone
- 3-[(4-Amino-2-methyl-5-pyrimidinyl)methyl]-5-(2-hydroxyethyl)-4-methyl-2(3H)-thiazolone
- 4-Thiazolin-2-one, 3-((4-amino-2-methyl-5-pyrimidinyl)methyl)-5-(2-hydroxyethyl)-4-methyl-
- THIAMINE NITRATE IMPURITY D [EP IMPURITY]
- 3-((4-Amino-2-methyl-5-pyrimidinyl)methyl)-5-(2-hydroxyethyl)-4-methylthiazolin-2-one
- OXOTHIAMINE
- 3-((4-AMINO-2-METHYLPYRIMIDIN-5-YL)METHYL)-5-(2-HYDROXYETHYL)-4-METHYL-1,3-THIAZOL-2(3H)-ONE
- 4-27-00-03500 (Beilstein Handbook Reference)
- 3-((4-Amino-2-methylpyrimidin-5-yl)methyl)-5-(2-hydroxyethyl)-4-methylthiazol-2(3H)-one
- Tiamintiazolone
- BDBM50373876
- NS00031852
- 3-[(4-Amino-2-methylpyrimidin-5-yl)methyl]-5-(2-hydroxyethyl)-4-methyl-1,3-thiazol-2(3H)-one (Oxothiamine)
- EINECS 207-719-0
- AKOS027380263
- 3-((4-Amino-2-metil-5-pirimidinil)metil)-5-(2-idrossietil)-4-metiltiazolin-2-one
- X88Z903YTF
- 3-((4-Amino-2-metil-5-pirimidinil)metil)-5-(2-idrossietil)-4-metiltiazolin-2-one [Italian]
- 2(3H)-THIAZOLONE, 3-((4-AMINO-2-METHYL-5-PYRIMIDINYL)METHYL)-5-(2-HYDROXYETHYL)-4-METHYL-
- 490-82-4
- BRN 0310984
- VXCONGLPCAPYEU-UHFFFAOYSA-N
- G79765
-
- Inchi: 1S/C12H16N4O2S/c1-7-10(3-4-17)19-12(18)16(7)6-9-5-14-8(2)15-11(9)13/h5,17H,3-4,6H2,1-2H3,(H2,13,14,15)
- InChI Key: VXCONGLPCAPYEU-UHFFFAOYSA-N
- SMILES: S1C(N(CC2=CN=C(C)N=C2N)C(C)=C1CCO)=O
Computed Properties
- Exact Mass: 280.09900
- Monoisotopic Mass: 280.099
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 19
- Rotatable Bond Count: 4
- Complexity: 388
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 118A^2
- XLogP3: 0.2
Experimental Properties
- Density: 1.378
- Boiling Point: 507°Cat760mmHg
- Flash Point: 260.4°C
- Refractive Index: 1.662
- PSA: 122.27000
- LogP: 1.06310
Oxo Thiamine Security Information
- Signal Word:warning
- Hazard Statement: H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
- Warning Statement: P264+P280+P305+P351+P338+P337+P313
- Safety Instruction: H303+H313+H333
- Storage Condition:Store at recommended temperature
Oxo Thiamine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| XI GE MA AO DE LI QI ( SHANG HAI ) MAO YI Co., Ltd. | PHR2168-100MG |
Oxo Thiamine |
490-82-4 | 100mg |
¥6217.96 | 2024-12-22 | ||
| TRC | O864200-50mg |
Oxo Thiamine |
490-82-4 | 50mg |
$ 181.00 | 2023-09-06 | ||
| TRC | O864200-100mg |
Oxo Thiamine |
490-82-4 | 100mg |
$ 238.00 | 2023-09-06 | ||
| TRC | O864200-250mg |
Oxo Thiamine |
490-82-4 | 250mg |
$ 592.00 | 2023-09-06 | ||
| TRC | O864200-500mg |
Oxo Thiamine |
490-82-4 | 500mg |
$1143.00 | 2023-05-17 | ||
| TRC | O864200-1g |
Oxo Thiamine |
490-82-4 | 1g |
$1820.00 | 2023-05-17 | ||
| XI GE MA AO DE LI QI ( SHANG HAI ) MAO YI Co., Ltd. | PHR2168-100MG |
490-82-4 | 100MG |
¥6607.35 | 2023-01-14 | |||
| SHENG KE LU SI SHENG WU JI SHU | sc-471271-100mg |
Oxo Thiamine, |
490-82-4 | 100mg |
¥2708.00 | 2023-09-05 | ||
| SHENG KE LU SI SHENG WU JI SHU | sc-471271-100 mg |
Oxo Thiamine, |
490-82-4 | 100MG |
¥2,708.00 | 2023-07-10 | ||
| Ambeed | A958012-100mg |
3-((4-Amino-2-methylpyrimidin-5-yl)methyl)-5-(2-hydroxyethyl)-4-methylthiazol-2(3H)-one |
490-82-4 | 97% | 100mg |
$610.0 | 2025-03-03 |
Oxo Thiamine Related Literature
-
Veluru Jagadeesh babu,Sesha Vempati RSC Adv., 2015,5, 66367-66375
-
Hanie Hashtroudi,Ian D. R. Mackinnon J. Mater. Chem. C, 2020,8, 13108-13126
-
Matthew J. Gaunt,Jinquan Yu,Jonathan B. Spencer Chem. Commun., 2001, 1844-1845
-
Nan Fu,Naphaporn Chiewchan,Xiao Dong Chen Food Funct., 2020,11, 211-220
-
Joseph W. Bennett,Diamond T. Jones,Blake G. Hudson,Joshua Melendez-Rivera,Robert J. Hamers,Sara E. Mason Environ. Sci.: Nano, 2020,7, 1642-1651
490-82-4 (Oxo Thiamine) Related Products
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- 299-35-4(Thiothiamine)
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